5-(2-amino-1,3-thiazol-4-yl)-2-hydroxybenzamide
Overview
Description
5-(2-amino-1,3-thiazol-4-yl)-2-hydroxybenzamide is a compound that contains a thiazole ring, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one sulfur atom . Thiazole derivatives have been used in the treatment of various conditions such as cancer, hypertension, and infections .
Synthesis Analysis
The synthesis of similar compounds involves the conversion of ethyl 2-(2-amino-1,3-thiazol-4-yl)acetate to the corresponding acid hydrazide by hydrazine hydrate in ethanol . The reflux of acid hydrazide with carbon disulfide results in 5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds include the reaction of respective anilines and 2-bromoacetylbromide in an aqueous medium . The targeted bi-heterocyclic compounds were synthesized by stirring nucleophilic 5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol with different acetamides electrophiles .Mechanism of Action
Target of Action
Similar compounds such as 4-(2-amino-1,3-thiazol-4-yl)pyrimidin-2-amine have been shown to targetBiotin Carboxylase in Escherichia coli .
Mode of Action
It’s worth noting that 2-aminothiazole derivatives have been reported to exhibit a wide range of biological activities, including anticancer, antiviral, and antibacterial effects . These activities suggest that the compound may interact with its targets to inhibit their function, leading to the observed biological effects.
Biochemical Pathways
Given the broad range of biological activities associated with 2-aminothiazole derivatives , it is likely that multiple pathways are affected.
Pharmacokinetics
The molecular weight of a similar compound, 5-(2-amino-1,3-thiazol-4-yl)-1,3-dihydro-2h-indol-2-one, is reported to be 23127 , which may influence its pharmacokinetic properties.
Result of Action
The broad range of biological activities associated with 2-aminothiazole derivatives suggests that the compound may have multiple effects at the molecular and cellular levels .
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(2-amino-1,3-thiazol-4-yl)-2-hydroxybenzamide in laboratory experiments is that it is a non-toxic, water-soluble compound with a pKa of 8.2. This makes it ideal for use in a wide range of experiments. However, it is important to note that this compound is a relatively small molecule, which can make it difficult to detect in some experiments. In addition, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret the results of experiments using this compound.
Future Directions
There are a number of potential future directions for research involving 5-(2-amino-1,3-thiazol-4-yl)-2-hydroxybenzamide. These include further research into the mechanism of action of this compound, further studies into the biochemical and physiological effects of this compound, and research into the development of new drugs that target specific proteins. In addition, further research into the use of this compound as a fluorescent probe for the detection of oxidative stress could lead to new insights into the role of oxidative stress in disease. Finally, research into the use of this compound as a reagent in organic synthesis could lead to the development of new and improved synthetic methods.
Synthesis Methods
The synthesis of 5-(2-amino-1,3-thiazol-4-yl)-2-hydroxybenzamide can be achieved through a number of methods. One method involves the reaction of 2-amino-1,3-thiazol-4-yl-2-hydroxybenzoic acid with anhydrous sodium carbonate in an aqueous solution. This reaction results in the formation of this compound and sodium salt. Another method involves the reaction of 2-amino-1,3-thiazol-4-yl-2-hydroxybenzoic acid with thiourea in an aqueous solution. This reaction produces this compound and thiourea.
Scientific Research Applications
5-(2-amino-1,3-thiazol-4-yl)-2-hydroxybenzamide has a number of applications in scientific research. It has been used as a reagent in organic synthesis, as an inhibitor of protein kinases, and as a fluorescent probe for the detection of oxidative stress. This compound has also been used to study the structure and function of proteins, to identify new drug targets, and to study the effect of drugs on cells.
Biochemical Analysis
Biochemical Properties
The 5-(2-amino-1,3-thiazol-4-yl)-2-hydroxybenzamide compound is known to interact with various enzymes, proteins, and other biomolecules . The thiazole ring in the compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This makes the compound highly reactive, allowing it to participate in various biochemical reactions .
Cellular Effects
These effects can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The thiazole ring is known to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom . These reactions could potentially lead to binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2-amino-1,3-thiazol-4-yl)-2-hydroxybenzamide involves the reaction of 2-hydroxybenzoic acid with thionyl chloride to form 2-chlorobenzoic acid, which is then reacted with 2-amino-1,3-thiazole-4-carboxamide to form 5-(2-amino-1,3-thiazol-4-yl)-2-chlorobenzamide. The final step involves the reaction of 5-(2-amino-1,3-thiazol-4-yl)-2-chlorobenzamide with sodium hydroxide to form the desired compound.", "Starting Materials": [ "2-hydroxybenzoic acid", "thionyl chloride", "2-amino-1,3-thiazole-4-carboxamide", "sodium hydroxide" ], "Reaction": [ "Step 1: 2-hydroxybenzoic acid is reacted with thionyl chloride to form 2-chlorobenzoic acid.", "Step 2: 2-chlorobenzoic acid is reacted with 2-amino-1,3-thiazole-4-carboxamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form 5-(2-amino-1,3-thiazol-4-yl)-2-chlorobenzamide.", "Step 3: 5-(2-amino-1,3-thiazol-4-yl)-2-chlorobenzamide is reacted with sodium hydroxide to form 5-(2-amino-1,3-thiazol-4-yl)-2-hydroxybenzamide." ] } | |
CAS RN |
328071-16-5 |
Molecular Formula |
C10H9N3O2S |
Molecular Weight |
235.3 |
Purity |
95 |
Origin of Product |
United States |
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